Cas no 4403-70-7 (3-Aminobenzylamine)

• Product Name: 3-Aminobenzylamine
• CAS No: 4403-70-7
• MF: C₇H₁₀N₂
• MW: 122.167701244354
• MDL: MFCD00078355
• CID: 45009
• PubChem ID: 329763853
• Update Time: 2025-11-02

3-Aminobenzylamine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)aniline
• 3-aminobenzylamine
• α-Amino-m-toluidine
• m-Aminobenzylamine
• Benzenemethanamine, 3-amino-
• PubChem5802
• 3-aminomethyl-aniline
• alpha-Amino-m-toluidine
• 3-(aminomethyl)phenylamine
• (3-Aminophenyl)methylamine
• KSC492M7J
• [3-(aminomethyl)-phenyl]-amine
• ZDBWYUOUYNQZBM-UHFFFAOYSA-N
• STL146682
• BBL011549
• SBB017629
• Q27459157
• AM20040483
• 4403-70-7
• EC 412-230-2
• SCHEMBL79460
• InChI=1/C7H10N2/c8-5-6-2-1-3-7(9)4-6/h1-4H,5,8-9H
• AKOS005721114
• DTXSID60405032
• 3-Aminobenzylamine, 99%
• W-202768
• A25054
• NS00003448
• EN300-62713
• FT-0615034
• AS-10843
• MFCD00078355
• 1,3-diaminobenzyl phenylalanine
• DB-022258
• A1431
• 3-Aminobenzylamine

• MDL： MFCD00078355
• Inchi： 1S/C7H10N2/c8-5-6-2-1-3-7(9)4-6/h1-4H,5,8-9H2
• InChI Key： ZDBWYUOUYNQZBM-UHFFFAOYSA-N
• SMILES： NCC1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 122.08400
• Monoisotopic Mass: 122.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.3
• Topological Polar Surface Area: 52

Experimental Properties

• Color/Form: Uncertain
• Density: 1.093
• Melting Point: 41-45 °C
• Boiling Point: 134°C/4mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.614
• PSA: 52.04000
• LogP: 2.00900
• Solubility: Uncertain

3-Aminobenzylamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302-H314-H411
• Warning Statement： P273-P280-P305+P351+P338-P310
• Hazardous Material transportation number：3259
• WGK Germany：3
• Hazard Category Code： 22-34-51/53
• Safety Instruction： S26-S36/37/39-S61-S45-S22
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：Store long-term at 2-8°C
• Risk Phrases：R34
• Packing Group：III
• Safety Term：8
• Packing Group：III
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3-Aminobenzylamine

3-Aminobenzylamine (CAS No. 4403-70-7): Properties, Applications, and Market Insights

3-Aminobenzylamine (CAS No. 4403-70-7) is a versatile aromatic amine compound widely used in pharmaceutical, agrochemical, and specialty chemical industries. With the molecular formula C₇H₁₀N₂, this organic intermediate plays a crucial role in synthesizing various bioactive molecules and functional materials. The growing demand for 3-aminobenzylamine derivatives in drug discovery and material science has made it a subject of increasing research interest.

The compound features both an aromatic amino group and a benzylamine moiety, giving it unique reactivity patterns. This dual functionality makes 3-aminobenzylamine hydrochloride and other derivatives valuable building blocks in organic synthesis. Recent studies highlight its importance in developing pharmaceutical intermediates for cardiovascular and neurological drugs, aligning with current healthcare trends focusing on these therapeutic areas.

From a chemical perspective, 3-Aminobenzylamine demonstrates excellent solubility in polar organic solvents while maintaining moderate water solubility. This property profile makes it particularly useful in multistep synthesis processes where solvent switching is required. The compound's stability under various pH conditions further enhances its utility in industrial applications, especially in the development of specialty chemicals for advanced materials.

The global market for 3-Aminobenzylamine CAS 4403-70-7 has shown steady growth, driven by increasing R&D investments in pharmaceutical and material science sectors. Industry reports suggest particular demand growth in Asia-Pacific regions, where pharmaceutical manufacturing capabilities are expanding rapidly. This aligns with current market trends favoring localized supply chains for key chemical intermediates.

In pharmaceutical applications, researchers are exploring 3-aminobenzylamine-based compounds as potential precursors for novel drug candidates. The compound's structural features make it valuable for creating molecular scaffolds in drug design, particularly in developing targeted therapies – a hot topic in precision medicine. Recent patent literature reveals innovative uses of 3-aminobenzylamine derivatives in creating kinase inhibitors and GPCR modulators.

Material science applications of 3-Aminobenzylamine have gained attention in developing advanced polymers and coatings. The compound serves as a versatile monomer or cross-linking agent in creating polyamides, polyimides, and epoxy resins with enhanced thermal and mechanical properties. These applications address current industry needs for high-performance materials in electronics and automotive sectors.

Quality specifications for 3-Aminobenzylamine CAS No. 4403-70-7 typically require ≥98% purity for most industrial applications, with pharmaceutical grades demanding even higher purity levels. Analytical methods like HPLC and GC-MS are commonly employed for quality control, ensuring batch-to-batch consistency – a critical factor for manufacturers seeking reliable chemical intermediates.

Environmental and safety considerations for handling 3-Aminobenzylamine follow standard organic chemical protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended during handling. Storage typically requires cool, dry conditions in tightly sealed containers – precautions that align with current chemical safety best practices in industrial settings.

Synthetic routes to 3-Aminobenzylamine have evolved significantly, with modern processes emphasizing greener chemistry principles. Recent innovations include catalytic hydrogenation methods that reduce waste generation and improve atom economy – responding to the chemical industry's growing focus on sustainable manufacturing processes.

The future outlook for 3-Aminobenzylamine (4403-70-7) appears promising, with potential applications emerging in nanotechnology and biomedical engineering. Researchers are investigating its use in creating functionalized surfaces for biosensors and drug delivery systems – areas experiencing rapid growth due to advances in nanomedicine and diagnostic technologies.

For purchasers and researchers seeking high purity 3-aminobenzylamine, it's important to verify supplier credentials and request comprehensive analytical certificates. The market offers various grades tailored to different applications, from standard technical grade to ultra-pure pharmaceutical grade materials. This segmentation reflects the compound's diverse utility across multiple industries.

In conclusion, 3-Aminobenzylamine CAS 4403-70-7 represents a valuable chemical building block with wide-ranging applications. Its importance in pharmaceutical development and advanced materials ensures continued relevance in chemical research and industrial production. As synthetic methodologies advance and new applications emerge, this compound will likely maintain its position as a key organic intermediate in specialty chemical manufacturing.